2,6-Dichloro-4-(2,2-difluoroethoxy)-benzaldehyde
Overview
Description
“2,6-Dichloro-4-(2,2-difluoroethoxy)-benzylamine hydrochloride” is a chemical compound with the molecular formula C9H10Cl3F2NO . It’s used in various chemical reactions .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 292.54 . Other physical and chemical properties like boiling point, melting point, and density are not specified .Scientific Research Applications
Synthesis and Polymerization
2,6-Dichloro-4-(2,2-difluoroethoxy)-benzaldehyde is used in the synthesis and styrene copolymerization of novel trisubstituted ethylenes. These ethylenes are synthesized through Knoevenagel condensation and are significant in creating new copolymers with styrene, which have various industrial applications (Ibarra et al., 2021).
Chemical Reactions and Properties
This compound is involved in various chemical reactions, such as the base-catalyzed condensation with dichloroacetates. These reactions are critical for understanding the formation and properties of different epoxy compounds, which have wide-ranging applications in chemistry and material science (Takeda et al., 1972).
Oxidation Studies
It's also used in studies focusing on the kinetics and mechanism of oxidation. For instance, research on the oxidation of methoxy benzaldehydes, including 2,6-dimethoxy benzaldehyde, contributes to a broader understanding of chemical oxidation processes, which are crucial in various fields, including environmental chemistry and industrial processes (Malik et al., 2016).
Molecular Structure Investigations
Additionally, 2,6-Dichloro-4-(2,2-difluoroethoxy)-benzaldehyde is significant in the study of molecular structures, as seen in the synthesis and analysis of new dihydro-5h-1,4-benzodioxepin derivatives. Understanding the molecular structure of these compounds is essential for developing new materials and pharmaceuticals (Lucchesini et al., 1995).
Catalysis Research
Research into catalysis, such as the study of sulfated Ti-SBA-15 catalysts for the oxidation of benzyl alcohol to benzaldehyde, also involves this compound. This research contributes to the development of more efficient and environmentally friendly catalysts in chemical processes (Sharma et al., 2012).
Mechanism of Action
properties
IUPAC Name |
2,6-dichloro-4-(2,2-difluoroethoxy)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2F2O2/c10-7-1-5(15-4-9(12)13)2-8(11)6(7)3-14/h1-3,9H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVOJQSYACYVUAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C=O)Cl)OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4-(2,2-difluoro-ethoxy)-benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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